Cas no 194609-52-4 (Methyl 2-cyano-3-(2,4-difluorophenyl)prop-2-enoate)

• Product Name: Methyl 2-cyano-3-(2,4-difluorophenyl)prop-2-enoate
• CAS No: 194609-52-4
• MF: C₁₁H₇F₂NO₂
• MW: 223.175589799881
• CID: 2788553
• PubChem ID: 71347039
• Update Time: 2025-04-21

Methyl 2-cyano-3-(2,4-difluorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 194609-52-4
• Methyl 2-cyano-3-(2,4-difluorophenyl)prop-2-enoate
• DTXSID00772992

• Inchi： 1S/C11H7F2NO2/c1-16-11(15)8(6-14)4-7-2-3-9(12)5-10(7)13/h2-5H,1H3
• InChI Key： LGIOBWPKJJKJCR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C=C(C#N)C(=O)OC)F

Computed Properties

• Exact Mass: 223.04448479Da
• Monoisotopic Mass: 223.04448479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1Ų